5-(2-Aminopropyl)-2,3-dihydro-1H-indene

5-(2-Aminopropyl)-2,3-dihydro-1H-indene (CAS 13396-94-6), commonly referred to as 5-APDI or IAP, is an indane-based amphetamine derivative primarily utilized as a certified reference material in forensic toxicology and a pharmacological probe in monoamine transporter assays. By replacing the methylenedioxy ring of MDA with a sterically similar but electronically distinct cyclopentane ring, 5-APDI serves as a critical baseline for evaluating structure-activity relationships (SAR) in serotonin, dopamine, and norepinephrine reuptake inhibition [1]. Procurement of high-purity 5-APDI is essential for laboratories requiring reliable standards to calibrate GC-MS/LC-MS instrumentation and to conduct reproducible in vitro synaptosomal uptake studies [2].

Substituting 5-APDI with its oxygenated analog MDA, or its positional isomer 6-APDI, fundamentally compromises both analytical resolution and pharmacological assay integrity [1]. In forensic and toxicological screening, the absence of the methylenedioxy oxygen atoms in 5-APDI alters its electron ionization (EI) mass fragmentation pattern and chromatographic retention time, meaning generic amphetamine standards cannot accurately quantify 5-APDI in complex matrices [2]. Furthermore, in in vitro transport assays, 5-APDI exhibits a highly specific monoamine transporter binding profile—acting as a potent serotonin reuptake inhibitor while displaying significantly lower affinity for dopamine transporters—a ratio that is not replicated by standard amphetamine or non-indane entactogens[1].

High-Selectivity SERT Inhibition

5-APDI demonstrates a highly skewed affinity for the serotonin transporter (SERT) over the dopamine transporter (DAT), making it a valuable selective probe. Quantitative synaptosomal assays reveal that 5-APDI inhibits serotonin reuptake with an IC50 of 82 nM, while its inhibition of dopamine reuptake requires a much higher concentration (IC50 = 1,848 nM) [1]. This ~22-fold selectivity for SERT over DAT sharply contrasts with standard amphetamine, which is heavily dopaminergic, and allows researchers to isolate serotonin-mediated pathways in mixed monoamine models .

Procurement of 5-APDI is critical for neurochemical assays requiring a structurally rigid, non-oxygenated amphetamine analog with pronounced serotonergic selectivity.

Pharmacological Differentiation from Stimulants

In established drug discrimination models used to classify psychoactive properties, 5-APDI fully substitutes for the entactogen MBDB but fails to substitute for classical amphetamine at standard doses [1]. This behavioral and pharmacological divergence is driven by its specific indane core, which dictates its primary role as a weakly selective serotonin releasing agent (SSRA) rather than a direct dopaminergic stimulant[1].

This distinct pharmacological profile makes 5-APDI an indispensable reference standard for laboratories mapping the structure-activity relationships of novel psychoactive substances (NPS).

Metabolic Stability via Indane Substitution

The replacement of the methylenedioxy bridge found in MDA with a fully carbon-based cyclopentane ring in 5-APDI eliminates the vulnerability to cytochrome P450-mediated demethylenation [1]. This structural modification provides a chemically robust scaffold that resists the primary metabolic degradation pathways typical of methylenedioxy-phenethylamines, ensuring greater stability during prolonged in vitro incubations[2].

For long-term analytical studies and in vitro metabolic profiling, 5-APDI offers a more stable, non-oxygenated baseline comparator than traditional designer drugs.

GC-MS/LC-MS Calibration for NPS Screening

Due to its unique indane structure and specific mass fragmentation pattern, 5-APDI is utilized as a certified reference material for calibrating analytical instruments in forensic laboratories. It enables the precise differentiation of indane-based designer drugs from their methylenedioxy (MDA) or benzofuran (5-APB) counterparts in complex biological matrices [1].

In Vitro Monoamine Reuptake Inhibition Studies

Leveraging its ~22-fold selectivity for SERT (IC50 = 82 nM) over DAT (IC50 = 1,848 nM), 5-APDI is procured for synaptosomal assays to map the binding pockets of monoamine transporters. It serves as a rigid, non-oxygenated probe to evaluate how steric bulk affects serotonin versus dopamine reuptake [2].

SAR Development

The metabolic stability of the indane ring compared to the easily metabolized methylenedioxy group makes 5-APDI a valuable lead scaffold in medicinal chemistry. Researchers use this compound to design new therapeutic agents that require serotonergic activity without the rapid hepatic degradation associated with traditional entactogens [2].